N-(3,4-dimethoxyphenyl)-4-methyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzenesulfonamide

• Molecular Formula: C27H31N3O5S
• Molecular Weight: 509.6 g/mol
• IUPAC Name: N-(3,4-dimethoxyphenyl)-4-methyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C27H31N3O5S/c1-21-9-12-24(13-10-21)36(32,33)30(23-11-14-25(34-2)26(19-23)35-3)20-27(31)29-17-15-28(16-18-29)22-7-5-4-6-8-22/h4-14,19H,15-18,20H2,1-3H3
• InChI Key: JYKKTBURIYUSTG-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)N2CCN(CC2)C3=CC=CC=C3)C4=CC(=C(C=C4)OC)OC

Description

N-(3,4-dimethoxyphenyl)-4-methyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzenesulfonamide, also known as Dimebon, is a small molecule drug that has been studied for its potential therapeutic effects in various diseases.

Mechanism of Action

The exact mechanism of action of N-(3,4-dimethoxyphenyl)-4-methyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzenesulfonamide is not fully understood, but it is believed to involve the modulation of multiple cellular pathways. N-(3,4-dimethoxyphenyl)-4-methyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzenesulfonamide has been shown to enhance mitochondrial function, reduce oxidative stress, and inhibit the aggregation of amyloid beta and alpha-synuclein proteins, which are implicated in the pathogenesis of neurodegenerative diseases.
Biochemical and Physiological Effects:
N-(3,4-dimethoxyphenyl)-4-methyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzenesulfonamide has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter systems, the reduction of inflammation and oxidative stress, and the enhancement of mitochondrial function. In animal models, N-(3,4-dimethoxyphenyl)-4-methyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzenesulfonamide has been shown to improve cognitive function, motor function, and survival rates.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dimethoxyphenyl)-4-methyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzenesulfonamide in lab experiments is its ability to cross the blood-brain barrier, allowing it to exert its effects directly on the brain. However, N-(3,4-dimethoxyphenyl)-4-methyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzenesulfonamide has also been shown to have low bioavailability and a short half-life, which may limit its effectiveness in some experimental settings.

Future Directions

Future research on N-(3,4-dimethoxyphenyl)-4-methyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzenesulfonamide could focus on optimizing its pharmacokinetic properties to improve its bioavailability and half-life. Additionally, further studies could investigate the potential therapeutic effects of N-(3,4-dimethoxyphenyl)-4-methyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzenesulfonamide in other diseases, such as multiple sclerosis and amyotrophic lateral sclerosis. Finally, research could explore the potential use of N-(3,4-dimethoxyphenyl)-4-methyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzenesulfonamide in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

N-(3,4-dimethoxyphenyl)-4-methyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzenesulfonamide can be synthesized through a multi-step process involving the reaction of 3,4-dimethoxybenzaldehyde with methylamine, followed by the reaction of the resulting product with 4-phenylpiperazine and benzenesulfonyl chloride. The final product is obtained through purification and crystallization steps.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-4-methyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzenesulfonamide has been studied for its potential therapeutic effects in various diseases, including Alzheimer's disease, Huntington's disease, and Parkinson's disease. It has also been investigated for its potential use as an anti-cancer agent. In preclinical studies, N-(3,4-dimethoxyphenyl)-4-methyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzenesulfonamide has shown neuroprotective and anti-inflammatory effects, as well as the ability to improve cognitive function and motor function in animal models of neurodegenerative diseases.